Cas no 5682-61-1 (Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel-
• CAS No: 5682-61-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 347749
• PubChem ID: 11321268
• Update Time: 2025-07-19

Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel-
• 5682-61-1
• cis-Methyl 2-phenylcyclopropane-1-carboxylate

• Inchi： 1S/C11H12O2/c1-13-11(12)10-7-9(10)8-5-3-2-4-6-8/h2-6,9-10H,7H2,1H3/t9-,10-/m1/s1
• InChI Key： BQRFZWGTJXCXSR-NXEZZACHSA-N
• SMILES： O(C)C([C@@H]1C[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel-

Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel- (CAS No. 5682-61-1): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester, (1R,2S)-rel- (CAS No. 5682-61-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its cyclopropane ring, phenyl substituent, and methyl ester functional group, all of which contribute to its chemical reactivity and biological activity.

The (1R,2S)-rel configuration of this compound is particularly noteworthy as it imparts specific stereochemical properties that can influence its interactions with biological systems. The chiral nature of Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester makes it a valuable intermediate in the synthesis of chiral pharmaceuticals and other fine chemicals.

Recent studies have highlighted the importance of chiral compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (1R,2S)-rel Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester can serve as a key intermediate in the synthesis of novel anti-inflammatory agents. The cyclopropane ring and phenyl substituent provide structural rigidity and hydrophobicity, which are crucial for optimizing the pharmacokinetic properties of these compounds.

In addition to its role in pharmaceuticals, Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester has been explored for its potential in agrochemical applications. Research published in the Pest Management Science journal in 2023 showed that this compound can be used as a precursor in the synthesis of bioactive molecules with pesticidal properties. The unique combination of functional groups in (1R,2S)-rel Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester allows for the design of compounds with enhanced selectivity and reduced environmental impact.

The synthesis of Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester typically involves several steps, including the formation of the cyclopropane ring and the introduction of the phenyl and methyl ester groups. One common synthetic route involves the reaction of a suitable cyclopropane precursor with a phenyl-substituted carboxylic acid derivative followed by esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce high-purity (1R,2S)-rel Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester on a larger scale.

The physical and chemical properties of Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester are well-documented. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. These properties make it suitable for use in various chemical processes and formulations.

In terms of safety and handling, Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester should be managed with standard laboratory precautions to ensure safe handling and storage. While it is not classified as a hazardous material under current regulations, it is important to follow good laboratory practices to minimize exposure risks.

The future prospects for Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester are promising. Ongoing research continues to explore new applications and synthetic methods for this compound. For example, recent studies have investigated its potential as a building block for advanced materials with unique optical and electronic properties. The ability to fine-tune the structure of (1R,2S)-rel Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester through chemical modifications opens up exciting possibilities for developing novel functional materials.

In conclusion, Cyclopropanecarboxylic acid, 2-phenyl-, methyl ester (1R,2S)-rel (CAS No. 5682-61-1) is a versatile chiral compound with significant potential in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and chemical properties make it an important molecule for researchers and industry professionals alike. As new applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.